Cas no 64353-51-1 (5H-Benzocyclohepten-5-one,6-[(diethylamino)methylene]-6,7,8,9-tetrahydro-)

• Product Name: 5H-Benzocyclohepten-5-one,6-[(diethylamino)methylene]-6,7,8,9-tetrahydro-
• CAS No: 64353-51-1
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 521233
• Update Time: 2026-04-29

5H-Benzocyclohepten-5-one,6-[(diethylamino)methylene]-6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one,6-[(diethylamino)methylene]-6,7,8,9-tetrahydro-
• (6E)-6-(diethylaminomethylidene)-8,9-dihydro-7H-benzo[7]annulen-5-one

Computed Properties

• Exact Mass: 243.16243
• Monoisotopic Mass: 243.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.084
• Boiling Point: 374.7°C at 760 mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.595
• PSA: 20.31
• LogP: 3.43130